Cas no 548770-98-5 (Phenol, 4-[(5-methyl-2-pyridinyl)methyl]-)

• Product Name: Phenol, 4-[(5-methyl-2-pyridinyl)methyl]-
• CAS No: 548770-98-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1592211
• PubChem ID: 22047848
• Update Time: 2025-04-21

Phenol, 4-[(5-methyl-2-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(5-methyl-2-pyridinyl)methyl]-
• 4-(5-methyl-pyridin-2-ylmethyl)-phenol
• 4-(5-methyl-pyridin-2-ylmethyl)phenol
• 4-[(5-Methyl-2-pyridinyl)methyl]phenol
• SCHEMBL5652510
• 548770-98-5
• PBKSRWNNMDYUQR-UHFFFAOYSA-N
• DB-396108

• Inchi： 1S/C13H13NO/c1-10-2-5-12(14-9-10)8-11-3-6-13(15)7-4-11/h2-7,9,15H,8H2,1H3
• InChI Key： PBKSRWNNMDYUQR-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12